Cas no 2172588-76-8 (tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate
• CAS No: 2172588-76-8
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6258606
• PubChem ID: 165444326
• Update Time: 2025-05-24

tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate
• 2172588-76-8
• tert-butyl N-[3-(pyrimidin-5-yl)pyrrolidin-3-yl]carbamate
• EN300-1623779

• Inchi： 1S/C13H20N4O2/c1-12(2,3)19-11(18)17-13(4-5-14-8-13)10-6-15-9-16-7-10/h6-7,9,14H,4-5,8H2,1-3H3,(H,17,18)
• InChI Key： JFSFSIPHQLMZBI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2=CN=CN=C2)CNCC1)=O

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate

tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate: A Comprehensive Overview

tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate (CAS No: 2172588-76-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has demonstrated potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in inhibiting specific enzymatic pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate is characterized by a pyrrolidine ring fused with a pyrimidine moiety, which contributes to its distinctive electronic properties. The tert-butyl group attached to the nitrogen atom further enhances the compound's stability and solubility, making it suitable for various chemical reactions. Researchers have utilized this compound in the synthesis of novel heterocyclic compounds, which exhibit enhanced bioavailability and selectivity.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate with target proteins with unprecedented accuracy. These studies have revealed that the compound's hydrophobic interactions and π–π stacking contribute significantly to its binding efficiency. Such insights have paved the way for the design of more effective drugs targeting specific diseases, including cancer and neurodegenerative disorders.

In addition to its biological applications, tert-butyl N-3-(pyrimidin-5-yl)pyrrolidin-3-ylcarbamate has been explored for its potential in catalytic processes. Its ability to act as a Lewis acid catalyst has been demonstrated in various organic transformations, including aldol reactions and Michael additions. This property makes it a valuable tool in green chemistry, where the development of environmentally friendly catalysts is highly prioritized.

The synthesis of tert-butyl N